Cas no 1150645-33-2 (4-Pyrimidinecarboxylic acid, 2-(ethylmethylamino)-6-methyl-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(ethylmethylamino)-6-methyl-
• CAS No: 1150645-33-2
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 2150940
• Update Time: 2023-11-19

4-Pyrimidinecarboxylic acid, 2-(ethylmethylamino)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-(ethylmethylamino)-6-methyl-4-Pyrimidinecarboxylic acid
• 2-[ethyl(methyl)amino]-6-methylpyrimidine-4-carboxylic acid
• CID 66933578
• 4-Pyrimidinecarboxylic acid, 2-(ethylmethylamino)-6-methyl-

• Inchi： 1S/C9H13N3O2/c1-4-12(3)9-10-6(2)5-7(11-9)8(13)14/h5H,4H2,1-3H3,(H,13,14)
• InChI Key： CKACXDTXNIMURM-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N=C(N=1)N(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Topological Polar Surface Area: 66.3

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 375.6±34.0 °C(Predicted)
• pka: 1.59±0.10(Predicted)